Cas no 1696691-75-4 (3-{7-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-yl}propan-1-ol)

• Product Name: 3-{7-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-yl}propan-1-ol
• CAS No: 1696691-75-4
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 6258000
• PubChem ID: 136710308
• Update Time: 2025-07-09

3-{7-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{7-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-yl}propan-1-ol
• EN300-1118401
• 1696691-75-4
• 3-{7-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}propan-1-ol

• Inchi： 1S/C12H19N3O/c16-7-1-2-10-8-14-15-11(9-3-4-9)5-6-13-12(10)15/h8-9,11,13,16H,1-7H2
• InChI Key： KOEAPZUZRKSNIS-UHFFFAOYSA-N
• SMILES： OCCCC1C=NN2C=1NCCC2C1CC1

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-{7-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-yl}propan-1-ol

Introduction to 3-{7-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}propan-1-ol (CAS No. 1696691-75-4)

3-{7-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}propan-1-ol, with the CAS number 1696691-75-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 3-{7-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}propan-1-ol is characterized by a cyclopropyl group attached to a pyrazolopyrimidine core. The cyclopropyl moiety is a key feature that contributes to the compound's stability and bioavailability. The presence of the propanol group further enhances its solubility and pharmacokinetic properties, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-{7-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}propan-1-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the activation of microglia and reducing oxidative stress in neuronal cells. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-{7-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}propan-1-ol has shown promise in cancer research. A study published in the Cancer Research journal reported that this compound effectively inhibits the proliferation of various cancer cell lines by targeting key signaling pathways involved in cell growth and survival. Specifically, it was found to downregulate the expression of oncogenic proteins such as AKT and ERK, leading to cell cycle arrest and apoptosis.

The pharmacological profile of 3-{7-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}propan-1-ol has been extensively studied using both in vitro and in vivo models. Preclinical trials have demonstrated its favorable safety profile and low toxicity levels. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical use.

The synthesis of 3-{7-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}propan-1-ol involves a multi-step process that includes the formation of the pyrazolopyrimidine core followed by the introduction of the cyclopropyl and propanol groups. Various synthetic routes have been explored to optimize yield and purity. One efficient method involves the reaction of 3-chloropyrazolo[1,5-a]pyrimidine with cyclopropylmagnesium bromide followed by reduction with lithium aluminum hydride to form the final product.

The potential applications of 3-{7-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}propan-1-ol extend beyond neurodegenerative diseases and cancer. Recent studies have also explored its anti-inflammatory properties. Research published in the Inflammation Research journal showed that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be useful in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of new drugs often involves extensive collaboration between academic institutions and pharmaceutical companies. In the case of 3-{7-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}propan-1-ol, several research groups have formed partnerships to advance its clinical development. These collaborations have led to significant progress in understanding its mechanism of action and optimizing its formulation for various delivery methods.

In conclusion, 3-{7-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-y l}propan - 1 - ol strong > (CAS No . 1696691 - 75 - 4 ) is a promising compound with a wide range of potential therapeutic applications . Its unique structural features , combined with its favorable pharmacological profile , make it an attractive candidate for further development . Ongoing research continues to uncover new insights into its biological activities , paving the way for its potential use in treating various diseases . p >